(3As,4S,5S,6aR)-4-[(E)-4-(3-chlorophenoxy)-3-oxobut-1-enyl]-5-hydroxy-3,3a,4,5,6,6a-hexahydrocyclopenta[b]furan-2-one

Specification

• CAS No.: 67738-67-4
• Molecular Formula: C17H17ClO5
• Molecular Weight: 336.8 g/mol
• IUPAC Name: (3aS,4S,5S,6aR)-4-[(E)-4-(3-chlorophenoxy)-3-oxobut-1-enyl]-5-hydroxy-3,3a,4,5,6,6a-hexahydrocyclopenta[b]furan-2-one
• Standard InChI: InChI=1S/C17H17ClO5/c18-10-2-1-3-12(6-10)22-9-11(19)4-5-13-14-7-17(21)23-16(14)8-15(13)20/h1-6,13-16,20H,7-9H2/b5-4+/t13-,14-,15-,16+/m0/s1
• Standard InChI Key: XXGFPZBCEVCZAR-MFKHIYSLSA-N
• Isomeric SMILES: C1[C@@H]([C@H]([C@H]2[C@@H]1OC(=O)C2)/C=C/C(=O)COC3=CC(=CC=C3)Cl)O
• SMILES: C1C(C(C2C1OC(=O)C2)C=CC(=O)COC3=CC(=CC=C3)Cl)O
• Canonical SMILES: C1C(C(C2C1OC(=O)C2)C=CC(=O)COC3=CC(=CC=C3)Cl)O

Introduction

Structural Characteristics and Chemical Properties

The compound (3As,4S,5S,6aR)-4-[(E)-4-(3-chlorophenoxy)-3-oxobut-1-enyl]-5-hydroxy-3,3a,4,5,6,6a-hexahydrocyclopenta[b]furan-2-one features a hexahydrocyclopenta[b]furan core with multiple functional groups and stereocenters that contribute to its chemical behavior and potential biological activity. This molecule belongs to a class of compounds that incorporate a cyclopenta[b]furan ring system, which is found in various natural products and synthetic compounds of pharmaceutical interest.

Basic Physical and Chemical Properties

The compound possesses several key characteristics that define its physical and chemical behavior, as outlined in Table 1:

Table 1: Basic Properties of (3As,4S,5S,6aR)-4-[(E)-4-(3-chlorophenoxy)-3-oxobut-1-enyl]-5-hydroxy-3,3a,4,5,6,6a-hexahydrocyclopenta[b]furan-2-one

Property	Value
CAS Number	67738-67-4
Molecular Formula	C₁₇H₁₇ClO₅
Molecular Weight	336.8 g/mol
Physical State	Solid
Standard InChI	InChI=1S/C17H17ClO5/c18-10-2-1-3-12(6-10)22-9-11(19)4-5-13-14-7-17(21)23-16(14)8-15(13)20/h1-6,13-16,20H,7-9H2/b5-4+/t13-,14-,15-,16+/m0/s1
Standard InChIKey	XXGFPZBCEVCZAR-MFKHIYSLSA-N
SMILES	C1C@@HO

Structural Elements

The compound can be broken down into several key structural components:

• A hexahydrocyclopenta[b]furan core - a bicyclic system containing a furan ring fused to a cyclopentane ring

• A lactone group (2-one) in the furan ring

• A hydroxyl group at position 5

• An (E)-4-(3-chlorophenoxy)-3-oxobut-1-enyl substituent at position 4

• A 3-chlorophenoxy group attached to the butanone chain

The presence of these functional groups creates a complex molecule with potential for various chemical interactions and biological activities.

Oxidation Method	Reagents	Conditions	Potential Yield
TEMPO Oxidation	TEMPO, TCCA	CH₂Cl₂, 0°C, 1h	87-98%
PCC Oxidation	PCC/Al₂O₃	CH₂Cl₂, rt	70-85%
DCC/DMSO	DCC, DMSO, H₃PO₄	DME, 20-22°C	Not specified
Sodium Hypochlorite	NaOCl, TEMPO, NaBr	CH₂Cl₂/H₂O, -5 to 0°C	80-90%

The TEMPO-mediated oxidation appears particularly effective for transforming alcohol groups in cyclopenta[b]furan derivatives, with one procedure reporting yields exceeding 87%.

Heteroannulation Approaches

The search results also describe heteroannulation methods for synthesizing similar heterocyclic compounds, which could potentially be modified for the target compound:

• One-pot reaction approaches under acidic conditions (AcOH catalysis)

• [3+2] heteroannulation processes to form cyclic systems

• Coupling reactions involving appropriate precursors

For instance, research on benzofuran synthesis demonstrates that related heterocyclic systems can be constructed through acid-catalyzed coupling reactions in relatively short timeframes (18-24 hours) with good yields (70-81%).

Structural Relationships and Analogs

The target compound belongs to a broader family of cyclopenta[b]furan derivatives, with structural similarities to several biologically important molecules.

Relationship to Corey Lactone

The basic cyclopenta[b]furan skeleton of the target compound shares structural features with the Corey lactone ((3aR,4S,5R,6aS)-(-)-Hexahydro-5-hydroxy-4-(hydroxymethyl)-2H-cyclopenta[b]furan-2-one), a key intermediate in the synthesis of prostaglandins and related compounds. The main differences include:

• Different stereochemistry at certain centers (3a, 5, 6a)

• Presence of the (E)-4-(3-chlorophenoxy)-3-oxobut-1-enyl substituent instead of a hydroxymethyl group

• Modification of the core structure to accommodate different functional groups

Analog Comparison

A comparison with structural analogs helps to position this compound within its chemical family:

Table 3: Structural Comparison with Related Compounds

Analytical Characterization

The analytical characterization of (3As,4S,5S,6aR)-4-[(E)-4-(3-chlorophenoxy)-3-oxobut-1-enyl]-5-hydroxy-3,3a,4,5,6,6a-hexahydrocyclopenta[b]furan-2-one would typically involve several complementary techniques.

Spectroscopic Analysis

Several spectroscopic methods would be applied to characterize this compound:

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR would show characteristic signals for the various proton environments including those adjacent to the oxygen-containing functional groups

  • ¹³C NMR would identify the carbonyl carbons (lactone and ketone), the alkene carbons, and the carbons bearing hydroxyl and ether functionalities

  • 2D NMR techniques would help establish the connectivity and spatial relationships between the various structural elements

• Infrared (IR) Spectroscopy:

  • Would show characteristic absorption bands for the hydroxyl (3300-3500 cm⁻¹), carbonyl (1760-1780 cm⁻¹ for lactone, 1700-1720 cm⁻¹ for ketone), and C=C stretching (1620-1680 cm⁻¹)

• Mass Spectrometry:

  • Would confirm the molecular weight (336.8 g/mol) and provide fragmentation patterns characteristic of the functional groups present

  • High-resolution mass spectrometry would confirm the molecular formula C₁₇H₁₇ClO₅

Chromatographic Analysis

Chromatographic methods would be employed for purity assessment and separation:

• High-Performance Liquid Chromatography (HPLC):

  • Reverse-phase HPLC would be effective for analyzing this compound due to its mixed polarity

  • UV detection at wavelengths around 220-280 nm would capture the aromatic and carbonyl absorbances

• Thin-Layer Chromatography (TLC):

  • Would serve as a rapid method for reaction monitoring and purity assessment

  • Visualization could be achieved with UV light and various staining reagents specific for the functional groups present

Future Research Directions

Based on the structural features and potential applications of (3As,4S,5S,6aR)-4-[(E)-4-(3-chlorophenoxy)-3-oxobut-1-enyl]-5-hydroxy-3,3a,4,5,6,6a-hexahydrocyclopenta[b]furan-2-one, several research directions appear promising:

• Optimization of Synthetic Routes:

  • Development of more efficient and stereoselective methods for preparing the compound

  • Exploration of green chemistry approaches to reduce environmental impact during synthesis

• Structure-Activity Relationship Studies:

  • Systematic modification of the chlorophenoxy group to explore effects on biological activity

  • Investigation of the role of stereochemistry in biological function

  • Preparation of analogs with altered substitution patterns

• Biological Activity Screening:

  • Evaluation against various biological targets to identify potential therapeutic applications

  • Investigation of specific enzyme inhibition or receptor binding properties

• Computational Studies:

  • Molecular docking simulations to predict interactions with potential biological targets

  • Quantum chemical calculations to understand reactivity and electronic properties

• Formulation Research:

  • Development of appropriate formulations if biological activities warrant further pharmaceutical development

  • Studies on stability and degradation pathways